Cas no 1514593-23-7 (2-hydroxy-3-(pyrimidin-5-yl)propanoic acid)

• Product Name: 2-hydroxy-3-(pyrimidin-5-yl)propanoic acid
• CAS No: 1514593-23-7
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 5932806
• PubChem ID: 83441812
• Update Time: 2025-05-24

2-hydroxy-3-(pyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinepropanoic acid, α-hydroxy-
• 2-Hydroxy-3-(pyrimidin-5-yl)propanoic acid
• 2-HYDROXY-3-(PYRIMIDIN-5-YL)PROPANOICACID
• EN300-1452050
• 1514593-23-7
• 2-hydroxy-3-(pyrimidin-5-yl)propanoic acid

• Inchi： 1S/C7H8N2O3/c10-6(7(11)12)1-5-2-8-4-9-3-5/h2-4,6,10H,1H2,(H,11,12)
• InChI Key： QJCKMXJLZKTZCM-UHFFFAOYSA-N
• SMILES： C(C1=CN=CN=C1)C(O)C(=O)O

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• Density: 1.428±0.06 g/cm3(Predicted)
• Boiling Point: 386.9±27.0 °C(Predicted)
• pka: 3.51±0.11(Predicted)

Additional information on 2-hydroxy-3-(pyrimidin-5-yl)propanoic acid

Introduction to 2-hydroxy-3-(pyrimidin-5-yl)propanoic acid (CAS No. 1514593-23-7)

2-hydroxy-3-(pyrimidin-5-yl)propanoic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. With a Chemical Abstracts Service (CAS) number of 1514593-23-7, this molecule has garnered attention for its potential applications in drug discovery and medicinal chemistry. The compound’s structure, featuring a hydroxy group and a pyrimidine moiety, positions it as a versatile scaffold for the development of novel therapeutic agents.

The pyrimidin-5-yl substituent in 2-hydroxy-3-(pyrimidin-5-yl)propanoic acid is particularly noteworthy, as pyrimidine derivatives are widely recognized for their biological activity. Pyrimidines are fundamental components of nucleic acids, and their derivatives have been extensively explored in the development of antiviral, anticancer, and antimicrobial drugs. The presence of this moiety in 2-hydroxy-3-(pyrimidin-5-yl)propanoic acid suggests that the compound may exhibit similar pharmacological properties, making it a promising candidate for further investigation.

Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds in modulating biological pathways. The hydroxy group in 2-hydroxy-3-(pyrimidin-5-yl)propanoic acid contributes to its solubility and reactivity, which are critical factors in drug design. This feature allows the compound to interact with biological targets more effectively, potentially enhancing its therapeutic efficacy.

In the context of drug discovery, 2-hydroxy-3-(pyrimidin-5-yl)propanoic acid has been studied for its potential role in inhibiting key enzymes and receptors involved in various diseases. For instance, pyrimidine-based compounds have shown promise in targeting enzymes such as kinases and polymerases, which are often dysregulated in cancer cells. The hydroxy group and pyrimidin-5-yl moiety together create a multifunctional platform that can be modified to optimize binding affinity and selectivity.

The synthesis of 2-hydroxy-3-(pyrimidin-5-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques ensure that the final product meets the stringent standards required for pharmaceutical applications.

One of the most compelling aspects of 2-hydroxy-3-(pyrimidin-5-yl)propanoic acid is its potential as a lead compound for drug development. Researchers have leveraged its structural features to design derivatives with enhanced pharmacological properties. For example, modifications to the pyrimidin-5-yl group can alter binding interactions with biological targets, while changes to the hydroxy group can influence metabolic stability and bioavailability.

The compound’s solubility profile has also been a focus of investigation. Poor solubility is a common challenge in drug development, as it can limit absorption and distribution within the body. By optimizing the structure of 2-hydroxy-3-(pyrimidin-5-yl)propanoic acid, researchers aim to improve solubility while maintaining biological activity. This approach aligns with current trends in pharmaceutical innovation, where maximizing therapeutic efficacy while minimizing side effects is paramount.

Recent studies have explored the pharmacokinetic properties of 2-hydroxy-3-(pyrimidin-5-ylo propanoic acid) using computational modeling techniques. These studies predict that the compound may exhibit favorable pharmacokinetic profiles, including adequate bioavailability and rapid clearance from the body. Such predictions are crucial for guiding experimental design and optimizing drug candidates for clinical trials.

The role of 2-hydroxy-3-(pyrimidin -5-ylo propanoic acid) in modulating inflammatory pathways has also been investigated. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic infections. By targeting key inflammatory mediators, this compound may offer therapeutic benefits beyond its primary intended use.

Furthermore, the environmental impact of synthesizing and utilizing 2-hydroxy -3-(py rimidine -5 - yl) propanoic acid has been considered. Sustainable chemistry principles have guided efforts to develop greener synthetic routes that minimize waste and energy consumption. These initiatives align with global efforts to promote environmentally responsible pharmaceutical manufacturing.

In conclusion, 2-hydro xy -3-( py rimidine -5 - yl ) pro pan oic ac id (CAS No. 1514593 -23 -7 ) is a promising compound with significant potential in pharmaceutical research and drug development . Its unique structural features , including the hydro xy group and py rim idine -5 - yl moiety , make it a versatile scaffold for designing novel therapeutic agents . Ongoing research continues to uncover new applications for this compound , reinforcing its importance as a valuable tool in medicinal chemistry .